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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the currently available

thermodynamic properties of 3-Methyl-2-octanol (C₉H₂₀O). While this secondary alcohol is of

interest for its chemical structure, a thorough review of publicly available scientific literature

reveals a notable lack of data regarding its biological activity, pharmacological effects, and

specific applications in drug development. No established signaling pathways or detailed in-

vivo/in-vitro experimental workflows pertaining to its use in pharmaceutical or biomedical

research have been reported.

This document, therefore, focuses on the fundamental physicochemical characteristics of 3-
Methyl-2-octanol. It summarizes key thermodynamic data into structured tables for clarity and

provides detailed, generalized experimental protocols for the determination of such properties,

which can be adapted for specific laboratory settings. The guide also includes visualizations of

these experimental workflows to aid in comprehension. The intended audience includes

researchers in the fields of chemistry, materials science, and engineering who require reliable

data on the thermodynamic behavior of this compound.

Introduction
3-Methyl-2-octanol is a secondary alcohol with the chemical formula C₉H₂₀O. Its structure,

featuring a methyl branch near the hydroxyl group, influences its physical and chemical
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properties. Understanding the thermodynamic properties of this compound is essential for a

variety of applications, including chemical synthesis, process design, and as a potential

component in formulations.

Molecular Structure:

Molecular Formula: C₉H₂₀O[1]

Molecular Weight: 144.2545 g/mol [1]

CAS Registry Number: 26533-34-6[1]

IUPAC Name: 2-Methyl-3-octanol[1]

Synonyms: 3-Methyl-2-octanol[1]

Despite its well-defined chemical structure, research into the biological effects and potential

therapeutic applications of 3-Methyl-2-octanol is notably absent from the current scientific

literature. No studies detailing its interaction with biological systems, its pharmacological profile,

or its toxicological properties have been identified. Consequently, there are no known signaling

pathways associated with this compound, and it does not appear to be a current focus of drug

development efforts.

This guide will proceed with a detailed examination of its thermodynamic properties based on

the limited available data.

Thermodynamic Properties
The following table summarizes the key thermodynamic properties of 3-Methyl-2-octanol that

have been reported. It is important to note that the available data is sparse, and further

experimental validation is recommended.

Property Value Units Reference

Boiling Point 457.15 K --INVALID-LINK--

Enthalpy of

Vaporization (ΔvapH)
49.5 kJ/mol --INVALID-LINK--
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Experimental Protocols
Detailed experimental protocols for the determination of thermodynamic properties specifically

for 3-Methyl-2-octanol are not available in the literature. However, standard methodologies for

characterizing secondary alcohols can be readily applied. This section outlines generalized

protocols for key thermodynamic measurements.

Determination of Heat Capacity by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference.

Methodology:

Sample Preparation: A small, precisely weighed amount of high-purity 3-Methyl-2-octanol is
hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a

reference.

Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using

certified standards (e.g., indium).

Measurement: The sample and reference pans are placed in the DSC cell. The cell is then

subjected to a controlled temperature program, typically a linear heating ramp (e.g., 10

K/min) over the desired temperature range. A constant flow of an inert purge gas (e.g.,

nitrogen) is maintained to ensure a stable atmosphere.

Data Analysis: The heat flow difference between the sample and the reference is recorded

as a function of temperature. The heat capacity is calculated from the difference in heat flow,

the heating rate, and the mass of the sample.
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Workflow for Heat Capacity Measurement using DSC

Sample Preparation
(3-Methyl-2-octanol in sealed pan)

DSC Measurement
(Controlled heating ramp)

Instrument Calibration
(e.g., with Indium)

Data Acquisition
(Heat flow vs. Temperature)

Data Analysis
(Calculate Heat Capacity)

Workflow for Vapor Pressure Measurement (Static Method)

Sample Degassing
(Freeze-Pump-Thaw)

Temperature Equilibration
(in Thermostat)

Pressure Measurement
(with Transducer)

Data Recording
(Pressure at different Temperatures)

Data Analysis
(Vapor Pressure Curve)
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Workflow for Enthalpy of Vaporization Calculation

Obtain Vapor Pressure Data
(P vs. T)

Data Transformation
(ln P vs. 1/T)

Linear Regression
(Determine Slope)

Calculate ΔvapH
(Slope = -ΔvapH/R)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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